6-Fluoro-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester

• Molecular Formula: C11H11FN2O2
• Molecular Weight: 222.22 g/mol
• IUPAC Name: ethyl 6-fluoro-3-methylimidazo[1,2-a]pyridine-2-carboxylate
• InChI: InChI=1S/C11H11FN2O2/c1-3-16-11(15)10-7(2)14-6-8(12)4-5-9(14)13-10/h4-6H,3H2,1-2H3
• InChI Key: RMPSHDYDQYNZCC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N2C=C(C=CC2=N1)F)C

Description

6-Fluoro-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C11H11FN2O2 and its molecular weight is 222.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of compound 5-C (5.35 g, 16.7 mmol) in MeOH (75 mL), was heated at reflux for 6 hours. The solution was cooled to rt, and the solvent was evaporated in vacuo. The residue was dissolved in water and made basic with aqueous NaHCO3, to give a solid precipitate. The solid was collected by filtration, dissolved into EtOAc, and dried over sodium sulfate. The solvent was evaporated in vacuo to give compound 5-D as a pale pink solid (3.4 g, 92%). 1H-NMR (CDCl3): δ 7.82-7.86 (m, 1H), 7.64-7.68 (m, 1H), 7.15-719 (m, 1H), 4.47 (q, J=7.1 Hz, 2H), 2.78 (s, 3H), 1.46 (t, J=7.1 Hz, 3H); MS: m/z 223.0 (MH+)